Cas no 651056-77-8 (4-Piperidinamine, 4-methyl-1-(methylsulfonyl)-, monohydrochloride)

• Product Name: 4-Piperidinamine, 4-methyl-1-(methylsulfonyl)-, monohydrochloride
• CAS No: 651056-77-8
• MF: C₇H₁₆N₂O₂S^.CLH
• CID: 406960
• Update Time: 2025-08-04

4-Piperidinamine, 4-methyl-1-(methylsulfonyl)-, monohydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-Piperidinamine, 4-methyl-1-(methylsulfonyl)-, monohydrochloride

Additional information on 4-Piperidinamine, 4-methyl-1-(methylsulfonyl)-, monohydrochloride

4-Piperidinamine, 4-methyl-1-(methylsulfonyl)-, monohydrochloride (CAS No. 651056-77-8): A Comprehensive Overview

4-Piperidinamine, 4-methyl-1-(methylsulfonyl)-, monohydrochloride (CAS No. 651056-77-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, often referred to as a piperidine derivative, is widely studied for its potential applications in drug discovery and development. Its unique structural features, including the methylsulfonyl group and monohydrochloride salt form, make it a valuable intermediate in synthetic chemistry.

The molecular structure of 4-Piperidinamine, 4-methyl-1-(methylsulfonyl)-, monohydrochloride consists of a piperidine ring substituted with a methyl group at the 4-position and a methylsulfonyl moiety at the 1-position. The presence of the monohydrochloride salt enhances its solubility and stability, which is crucial for laboratory and industrial applications. Researchers often inquire about its synthesis methods, physical properties, and handling precautions, as these factors are critical for its effective use.

One of the most searched topics related to this compound is its role in medicinal chemistry. The piperidine scaffold is a common motif in many bioactive molecules, and modifications like the methylsulfonyl group can significantly alter pharmacological properties. Recent studies have explored its potential as a building block for central nervous system (CNS) drugs, given its ability to cross the blood-brain barrier. This aligns with the growing interest in neuropharmacology and drug delivery systems.

Another area of interest is the analytical characterization of 4-Piperidinamine, 4-methyl-1-(methylsulfonyl)-, monohydrochloride. Techniques such as NMR spectroscopy, mass spectrometry, and HPLC are frequently used to confirm its purity and structure. Researchers often search for spectral data and reference standards to ensure accurate results in their experiments. The compound's melting point, solubility profile, and storage conditions are also commonly queried, as these details are essential for laboratory workflows.

In the context of green chemistry, there is increasing demand for sustainable synthesis routes for piperidine derivatives. Scientists are investigating catalytic methods and solvent-free reactions to produce 4-Piperidinamine, 4-methyl-1-(methylsulfonyl)-, monohydrochloride with minimal environmental impact. This trend reflects broader concerns about chemical waste reduction and energy efficiency in industrial processes.

The commercial availability of 4-Piperidinamine, 4-methyl-1-(methylsulfonyl)-, monohydrochloride is another hot topic. Suppliers often highlight its high purity grades and custom synthesis options to meet diverse research needs. Questions about bulk pricing, shipping regulations, and technical support are frequently raised by buyers, emphasizing the importance of reliable supply chains in scientific research.

From a regulatory perspective, 4-Piperidinamine, 4-methyl-1-(methylsulfonyl)-, monohydrochloride is generally regarded as safe for research purposes when handled according to standard laboratory protocols. However, users often seek guidance on material safety data sheets (MSDS) and risk assessments to ensure compliance with workplace safety standards. Proper personal protective equipment (PPE) and ventilation are recommended when working with this compound.

Looking ahead, the future of 4-Piperidinamine, 4-methyl-1-(methylsulfonyl)-, monohydrochloride lies in its potential applications beyond traditional pharmaceuticals. Innovations in bioconjugation chemistry and material science may unlock new uses for this versatile compound. As research continues, staying updated on the latest scientific publications and patent filings will be crucial for professionals in the field.

In summary, 4-Piperidinamine, 4-methyl-1-(methylsulfonyl)-, monohydrochloride (CAS No. 651056-77-8) is a compound of significant scientific and industrial interest. Its unique properties and broad applicability make it a valuable tool for researchers exploring drug development, chemical synthesis, and sustainable chemistry. By addressing common queries and highlighting emerging trends, this overview aims to provide a comprehensive resource for those working with this fascinating molecule.